Cas no 37969-12-3 (4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]-)
![4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]- structure](https://www.kuujia.com/scimg/cas/37969-12-3x500.png)
37969-12-3 structure
Product name:4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]-
4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]-
- N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[1-[2-(3,4-dimethoxyphenyl)ethyl]piperidin-4-yl]propanamide
- AC1L6IQ1
- AC1Q5P5Q
- AR-1K3576
- n-[2-(3,4-dimethoxyphenyl)ethyl]-3-{1-[2-(3,4-dimethoxyphenyl)ethyl]piperidin-4-yl}propanamide
- NSC107295
- NSC-107295
- DTXSID30296050
- 37969-12-3
-
- Inchi: InChI=1S/C28H40N2O5/c1-32-24-8-5-22(19-26(24)34-3)11-15-29-28(31)10-7-21-12-16-30(17-13-21)18-14-23-6-9-25(33-2)27(20-23)35-4/h5-6,8-9,19-21H,7,10-18H2,1-4H3,(H,29,31)
- InChI Key: YKLFURCFCJAWLX-UHFFFAOYSA-N
- SMILES: COC1=C(OC)C=CC(CCNC(=O)CCC2CCN(CCC3C=CC(OC)=C(OC)C=3)CC2)=C1
Computed Properties
- Exact Mass: 484.2939
- Monoisotopic Mass: 484.294
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 598
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.3Ų
- XLogP3: 4.4
Experimental Properties
- Density: 1.087
- Boiling Point: 645.9°C at 760 mmHg
- Flash Point: 344.4°C
- Refractive Index: 1.534
- PSA: 69.26
- LogP: 4.44340
4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]- Related Literature
-
Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
-
Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
-
W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
37969-12-3 (4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]-) Related Products
- 21312-29-8(3-Iodo-4-methyl-5-nitro-benzoic acid)
- 1593478-49-9(3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid)
- 2228597-56-4(3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-ol)
- 147011-81-2(N3,N5-Dimethyl-1H-pyrazole-3,5-dicarboxamide)
- 660397-15-9(CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL))
- 1227581-19-2(3'-Fluoro-2-methoxy-5-(trifluoromethyl)biphenyl)
- 636987-29-6(3-2-(2-methoxyphenoxy)ethyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one)
- 2228287-44-1(1-{1-2-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-amine)
- 1804535-05-4(6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)
- 923076-96-4(6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one)
Recommended suppliers
上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
